Cas no 70577-38-7 (Cotylenin E; 3'-Ketone)

• Product Name: Cotylenin E; 3'-Ketone
• CAS No: 70577-38-7
• MF: C₂₈H₄₄O₉
• MW: 524.643569946289
• CID: 576345
• Update Time: 2024-03-01

Cotylenin E; 3'-Ketone Chemical and Physical Properties

Names and Identifiers

• a-D-ribo-Hexopyranosid-3-ulose,(4R,5R,6R,6aS,9R,10aR)-1,2,4,5,6,6a,7,8,9,10a-decahydro-5,9-dihydroxy-9-(methoxymethyl)-6,10a-dimethyl-3-(1-methylethyl)dicyclopenta[a,d]cycloocten-4-yl6-O-methyl- (9CI)
• a-D-ribo-Hexopyranosid-3-ulose,(4R,5R,6R,6aS,9R,10aR)-1,2,4,5,6,6a,7,8,9,10a-decahydro-5,9-dihydroxy-9-(methoxymethyl)-6,10a-
• a-D-ribo-Hexopyranosid-3-ulose,1,2,4,5,6,6a,7,8,9,10a-decahydro-5,9-dihydroxy-9-(methoxymethyl)-6,10a-dimethyl-3-(1-methylethyl)dicyclopenta[a,d]cycloocten-4-yl6-O-methyl-, [4R-(4a,5b,6b,6aa,9a,10ab)]-
• Cotylenin H
• Dicyclopenta[a,d]cyclooctene, a-D-ribo-hexopyranosid-3-ulosederiv.
• CID 101589789
• α-D-ribo-Hexopyranosid-3-ulose, (4R,5R,6R,6aS,9R,10aR)-1,2,4,5,6,6a,7,8,9,10a-decahydro-5,9-dihydroxy-9-(methoxymethyl)-6,10a-dimethyl-3-(1-methylethyl)dicyclopenta[a,d]cycloocten-4-yl 6-O-methyl- (9CI)
• Cotylenin E; 3'-Ketone

• Inchi： 1S/C28H44O9/c1-14(2)16-7-9-27(4)11-18-17(8-10-28(18,33)13-35-6)15(3)21(29)25(20(16)27)37-26-24(32)23(31)22(30)19(36-26)12-34-5/h11,14-15,17,19,21-22,24-26,29-30,32-33H,7-10,12-13H2,1-6H3/b18-11+/t15-,17+,19-,21-,22-,24-,25-,26-,27-,28+/m1/s1
• InChI Key： HNISEYOGFZJTTE-JJWJAXOPSA-N
• SMILES： O([C@@H]1[C@@H](C([C@@H]([C@@H](COC)O1)O)=O)O)[C@H]1[C@@H]([C@H](C)[C@@H]2CC[C@](COC)(C2=C[C@@]2(C)CCC(C(C)C)=C21)O)O |c:26|

Computed Properties

• Exact Mass: 524.299
• Monoisotopic Mass: 524.299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 929
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 691.6±55.0 °C(Predicted)
• pka: 11.13±0.70(Predicted)